4-[1-(tert-Butoxycarbonyl)piperidin-4-ylaminosulfonyl]benzoic acid
Overview
Description
4-[1-(tert-Butoxycarbonyl)piperidin-4-ylaminosulfonyl]benzoic acid, also known as Boc-4-piperidinesulfonic acid, is a chemical compound that has been widely used in scientific research. This compound is a derivative of benzoic acid and is commonly used as a protecting group for amines in organic synthesis. It is a white crystalline powder that is soluble in water and organic solvents.
Scientific Research Applications
Synthesis and Characterization
Synthesis of Ethyl 4-(1-(tert-butoxycarbonyl) Piperidin-4-ylmethoxy)-3-methoy-benzoate : This compound is an intermediate in the synthesis of vandetanib, a medication used in cancer treatment. The synthesis involves protecting piperidinecarboxylate with di-tert-butyl dicarbonate, reducing it to N-boc-4-hydroxymethylpiperidine, and then reacting with toluene sulphonyl chloride. The final step is a substitution reaction with methyl 4-hydroxy-3-methoxybenzoate. This process has a total yield of 70.6% and has potential industrial applications (Wei et al., 2010).
Identification of Enzymes in Metabolism of Lu AA21004 : Lu AA21004, an antidepressant, undergoes oxidation to produce metabolites, including a benzoic acid derivative. Key enzymes like CYP2D6, CYP2C9, CYP3A4/5, and CYP2A6 are involved in its metabolism. This information is critical in understanding drug interactions and metabolism (Hvenegaard et al., 2012).
Asymmetric Synthesis of cis-(3R,4R)-N-(tert-Butoxycarbonyl)-4-methyl-3-(methylamino)piperidine : This synthesis is important for producing CP-690550, a potent protein kinase inhibitor. The process involves starting from ethyl 1-benzyl-3-oxopiperidine-4-carboxylate hydrochloride and achieves a yield of 49%, suggesting potential for industrial application (Hao et al., 2011).
Practical Asymmetric Synthesis of Alpha-branched 2-piperazinylbenzylamines : This synthesis method yields diastereomerically enriched adducts, useful for studies in searching for novel ligands of the human melanocortin 4 receptor. It offers an efficient synthesis and deprotection method, critical for structure-activity studies (Jiang et al., 2005).
Biological Applications and Studies
Biological Evaluation of Sulfonyl Hydrazone Compounds : This study synthesized sulfonyl hydrazone compounds with piperidine derivatives and evaluated them for antioxidant capacity and anticholinesterase activity. These compounds showed significant biological activity, important in medicinal chemistry (Karaman et al., 2016).
Synthesis and Antihypertensive Activity of Spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-ones : This study explored the antihypertensive activity of a series of compounds in spontaneously hypertensive rats, contributing to the understanding of potential new treatments for hypertension (Clark et al., 1983).
Chemical Analysis and Characterization
- Use of Fluorescent Probes in Photolithography : This research demonstrates a novel method to determine the catalytic chain length of acid-catalyzed deprotection of tert-butoxycarbonyl groups in polymer films, crucial in photolithography (Frenette et al., 2005).
Mechanism of Action
Target of Action
It is mentioned that this compound is useful as a semi-flexible linker in protac (proteolysis targeting chimeras) development for targeted protein degradation . PROTACs are a class of drugs that work by recruiting an E3 ubiquitin ligase to tag a specific protein for degradation .
Mode of Action
The compound interacts with its targets by forming a ternary complex with the target protein and an E3 ubiquitin ligase . This leads to the ubiquitination and subsequent degradation of the target protein .
Biochemical Pathways
The affected pathways are those involving the target proteins of the compound. The degradation of these proteins can have downstream effects on various cellular processes, depending on the specific functions of the proteins .
Properties
IUPAC Name |
4-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]sulfamoyl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O6S/c1-17(2,3)25-16(22)19-10-8-13(9-11-19)18-26(23,24)14-6-4-12(5-7-14)15(20)21/h4-7,13,18H,8-11H2,1-3H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBTJEZDZRHRXKE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601117575 | |
Record name | 1-Piperidinecarboxylic acid, 4-[[(4-carboxyphenyl)sulfonyl]amino]-, 1-(1,1-dimethylethyl) ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601117575 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
384.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1286274-79-0 | |
Record name | 1-Piperidinecarboxylic acid, 4-[[(4-carboxyphenyl)sulfonyl]amino]-, 1-(1,1-dimethylethyl) ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1286274-79-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Piperidinecarboxylic acid, 4-[[(4-carboxyphenyl)sulfonyl]amino]-, 1-(1,1-dimethylethyl) ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601117575 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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